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Compound of Interest

Compound Name: 4-Amino-6-hydroxypyrimidine

Cat. No.: B372064 Get Quote

Physical Properties of 4-Amino-6-
hydroxypyrimidine: A Technical Guide
This guide provides an in-depth overview of the physical properties of 4-Amino-6-
hydroxypyrimidine, with a specific focus on its melting point and solubility. The information is

tailored for researchers, scientists, and professionals involved in drug development and

chemical synthesis.

Core Physical Characteristics
4-Amino-6-hydroxypyrimidine, a crucial heterocyclic compound, serves as a fundamental

building block in the synthesis of a variety of biologically active molecules. Its physical

properties are critical for its handling, formulation, and application in further chemical reactions.

Melting Point
The melting point of 4-Amino-6-hydroxypyrimidine has been consistently reported in a

narrow range, indicating a high degree of purity for the tested samples. The slight variations

observed can be attributed to different experimental methodologies or instrumental calibration.
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Property Value References

Melting Point 265 °C [1]

263 °C [2]

262-264 °C [3][4][5]

Solubility Profile
The solubility of 4-Amino-6-hydroxypyrimidine is a key determinant of its utility in various

solvent systems for synthesis and biological assays. Currently, detailed quantitative solubility

data is limited in public literature. However, qualitative descriptions provide valuable guidance

for solvent selection.

Solvent Solubility References

Water Slightly soluble [4]

Dimethyl Sulfoxide (DMSO) Soluble [5]

Experimental Protocols
Detailed methodologies for the determination of melting point and solubility are crucial for

reproducing and verifying these physical properties.

Melting Point Determination
The melting point of pyrimidine derivatives is typically determined using the capillary method

with a melting point apparatus.

Objective: To determine the temperature at which the solid-to-liquid phase transition of 4-
Amino-6-hydroxypyrimidine occurs.

Apparatus and Materials:

Melting point apparatus (e.g., Gallenkamp)[6]

Capillary tubes (sealed at one end)
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4-Amino-6-hydroxypyrimidine sample (finely powdered)

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of the finely powdered 4-Amino-6-hydroxypyrimidine
is packed into a capillary tube to a height of 2-3 mm. This is achieved by tapping the sealed

end of the tube on a hard surface.

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus.

Heating: The sample is heated at a steady rate. A slower rate of temperature increase (e.g.,

1-2 °C per minute) is used when approaching the expected melting point to ensure accuracy.

[7]

Observation: The sample is observed through the magnifying lens of the apparatus. The

temperature at which the first drop of liquid appears is recorded as the onset of melting, and

the temperature at which the entire sample becomes a clear liquid is the final melting point.

The range between these two temperatures is reported.

Replicates: The measurement is typically repeated to ensure reproducibility.[8]

Thermodynamic Solubility Determination
This protocol outlines the gravimetric method for determining the equilibrium solubility of a

compound in a given solvent.[8][9]

Objective: To determine the equilibrium concentration of 4-Amino-6-hydroxypyrimidine in a

specific solvent at a constant temperature.

Apparatus and Materials:

Analytical balance
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Vials with screw caps

Thermostatically controlled shaker or water bath

Centrifuge

Volumetric flasks and pipettes

Solvent of interest (e.g., water, DMSO, methanol)

4-Amino-6-hydroxypyrimidine sample

Procedure:

Sample Preparation: An excess amount of solid 4-Amino-6-hydroxypyrimidine is added to

a known volume or mass of the selected solvent in a sealed vial. The presence of

undissolved solid is essential to ensure that a saturated solution is formed.[8][10]

Equilibration: The vials are placed in a thermostatically controlled shaker or water bath set to

the desired temperature (e.g., 298.15 K). The mixture is agitated for a sufficient duration

(e.g., several hours) to allow the system to reach equilibrium.[8]

Phase Separation: After equilibration, the suspension is centrifuged to separate the

undissolved solid from the saturated solution.

Quantification: A known volume of the clear supernatant (the saturated solution) is carefully

transferred to a pre-weighed container.

Solvent Evaporation: The solvent is evaporated from the container, typically under reduced

pressure or in a drying oven at a temperature that does not cause decomposition of the

solute.

Mass Determination: The container with the dried solute is weighed. The mass of the

dissolved solid is determined by subtracting the initial weight of the empty container.

Calculation: The solubility is calculated and can be expressed in various units, such as g/100

mL or mol/L.
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Visualized Experimental Workflow
The following diagram illustrates the key steps involved in the experimental determination of

thermodynamic solubility.
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Experimental Workflow: Thermodynamic Solubility Determination

Add excess 4-Amino-6-hydroxypyrimidine to a known volume of solvent

Equilibrate at constant temperature with agitation

Incubation

Centrifuge to separate undissolved solid

Phase Separation

Transfer a known volume of the supernatant

Sampling

Evaporate the solvent

Isolation

Weigh the remaining solid

Measurement

Calculate solubility

Analysis

Click to download full resolution via product page

Caption: Workflow for Thermodynamic Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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